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When comparing Bayesian inference tools, performance is typically evaluated across several dimensions.

The table below outlines key comparison criteria and the experimental data you would need to gather.

Comparison
Dimension

What to Measure / Compare Typical Experimental Data

Computational
Speed

Time to convergence (e.g., wall time

for MCMC sampling) [1].

Execution time for benchmark models

(e.g., hierarchical regressions) on a
standard machine.

Scalability Performance with increasing data
size (n), number of parameters (p),

and model complexity [1].

Profiling results (time, memory) for models
with 1K to 1M+ observations and 10s to

1000s of parameters.

Sampling
Efficiency

Quality of posterior estimation. Effective Sample Size (ESS), Monte Carlo

Standard Error (MCSE), and Gelman-
Rubin diagnostic (R-hat) values [2].

Accuracy &
Calibration

Agreement of inferred posterior with
known ground truth.

Parameter estimate error (vs. known
values in simulations); coverage of

credible intervals [3].
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Comparison
Dimension

What to Measure / Compare Typical Experimental Data

Ease of Use &
Features

Syntax clarity, documentation quality,

available diagnostics, and model
flexibility.

Side-by-side code comparison for a

standard model; list of supported priors,
likelihoods, and MCMC algorithms.

Experimental Protocols for Benchmarking

To generate the data for the table above, you would typically design a set of benchmark experiments. Here is

a detailed methodology for key tests, inspired by the protocols found in the search results [3] [1].

1. Benchmarking on Standard Test Functions

Objective: To evaluate the core optimization and sampling performance in a controlled setting.

Protocol:
Functions: Use well-known, non-convex benchmark functions with known optima, such as the

Rastrigin or Rosenbrock functions [1]. These functions are challenging due to their multiple
local minima.

Task: Configure each software tool to find the global minimum of the function.
Metrics: Record the number of function evaluations and the total computation time required to

reach a solution within a specific tolerance of the global minimum. The algorithm that finds the
optimum with fewer evaluations and less time is considered more efficient [1].

2. Probabilistic Model Comparison

Objective: To assess the accuracy and sampling efficiency for statistical inference.

Protocol:
Model: Implement a standard Bayesian model, such as a multilevel (hierarchical)
regression, across all software tools [2].
Data: Use both simulated data (where true parameter values are known) and real-world

datasets.
Metrics:

For simulated data, calculate the root mean square error (RMSE) between the posterior
mean estimates and the true parameter values.

For all data, compute diagnostic statistics like the Gelman-Rubin statistic (R-hat) to
assess MCMC convergence (target: R-hat < 1.05) and the Effective Sample Size (ESS)
per second to measure sampling efficiency [2].
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3. High-Dimensional Data and Model Scaling

Objective: To test scalability and performance with complex, high-dimensional models.
Protocol:

Model: Use a model designed for high-dimensional settings, such as a Gaussian Process
(GP) regression or a model with a large number of predictors [1] [4].

Data: Systematically increase the number of data points (n) and features (p) in the dataset.
Metrics: Profile the memory usage and computation time as n and p grow. This helps identify

how each tool's computational burden scales and where potential bottlenecks (e.g., memory
limits) occur [1].

The following diagram illustrates the typical workflow for a Bayesian software benchmark study.
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How to Proceed with Your Evaluation

Since a pre-made comparison for Adopy is not available, I recommend you take the following steps to create

your own guide:

Identify Key Alternatives: First, establish a shortlist of tools to compare against Adopy. Common

alternatives in the Python ecosystem include PyMC, Pyro, Stan (via interfaces like PyStan or
cmdstanpy), and TensorFlow Probability [2].

Run Your Own Benchmarks: Use the framework and experimental protocols outlined above to
conduct a controlled comparison. The benchmarks directory of a library's GitHub repository can

sometimes contain useful scripts to get you started.
Consult Community Resources: Look for discussions on forums like the Stan Forums, PyMC
Discourse, or Cross Validated (Stats Stack Exchange). Often, community members share their
own experiences and informal benchmarks [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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